Cas no 1261499-21-1 (2-chloro-6-cyanobenzene-1-sulfonyl chloride)
2-Chloro-6-cyanobenzene-1-sulfonyl chloride is a versatile sulfonylating agent used in organic synthesis, particularly in the preparation of sulfonamides and sulfonate esters. Its reactive sulfonyl chloride group enables efficient derivatization, while the chloro and cyano substituents enhance its utility as a building block for further functionalization. The compound’s electron-withdrawing groups contribute to its stability and reactivity in nucleophilic substitution reactions. It is commonly employed in pharmaceutical and agrochemical research for constructing complex molecular architectures. The high purity and well-defined structure of this reagent ensure consistent performance in synthetic applications, making it a valuable intermediate for specialized chemical transformations.
1261499-21-1 structure
Product Name:2-chloro-6-cyanobenzene-1-sulfonyl chloride
CAS No:1261499-21-1
MF:C7H3Cl2NO2S
MW:236.075218439102
CID:4583635
PubChem ID:55280436
Update Time:2025-11-02
2-chloro-6-cyanobenzene-1-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-6-cyanobenzene-1-sulfonyl chloride
- Benzenesulfonyl chloride, 2-chloro-6-cyano-
-
- Inchi： 1S/C7H3Cl2NO2S/c8-6-3-1-2-5(4-10)7(6)13(9,11)12/h1-3H
- InChI Key： HKLHWYFHASHTMM-UHFFFAOYSA-N
- SMILES： C1(S(Cl)(=O)=O)=C(C#N)C=CC=C1Cl
Experimental Properties
- Color/Form: NA
- Density: 1.7±0.1 g/cm3
- Boiling Point: 364.7±32.0 °C at 760 mmHg
- Flash Point: 232.9±28.7 °C
2-chloro-6-cyanobenzene-1-sulfonyl chloride Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
2-chloro-6-cyanobenzene-1-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C610915-10mg |
2-chloro-6-cyanobenzene-1-sulfonyl chloride |
1261499-21-1 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C610915-50mg |
2-chloro-6-cyanobenzene-1-sulfonyl chloride |
1261499-21-1 | 50mg |
$ 185.00 | 2022-06-06 | ||
| TRC | C610915-100mg |
2-chloro-6-cyanobenzene-1-sulfonyl chloride |
1261499-21-1 | 100mg |
$ 295.00 | 2022-06-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1308563-50mg |
2-Chloro-6-cyanobenzene-1-sulfonyl chloride |
1261499-21-1 | 95% | 50mg |
￥4043.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1308563-100mg |
2-Chloro-6-cyanobenzene-1-sulfonyl chloride |
1261499-21-1 | 95% | 100mg |
￥6470.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1308563-250mg |
2-Chloro-6-cyanobenzene-1-sulfonyl chloride |
1261499-21-1 | 95% | 250mg |
￥7922.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1308563-500mg |
2-Chloro-6-cyanobenzene-1-sulfonyl chloride |
1261499-21-1 | 95% | 500mg |
￥13543.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1308563-1g |
2-Chloro-6-cyanobenzene-1-sulfonyl chloride |
1261499-21-1 | 95% | 1g |
￥17381.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1308563-2.5g |
2-Chloro-6-cyanobenzene-1-sulfonyl chloride |
1261499-21-1 | 95% | 2.5g |
￥36640.00 | 2024-08-09 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01019453-1g |
2-Chloro-6-cyanobenzene-1-sulfonyl chloride |
1261499-21-1 | 95% | 1g |
￥3717.0 | 2023-04-04 |
2-chloro-6-cyanobenzene-1-sulfonyl chloride Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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